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Compound of Interest
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Cat. No.: B12382847 Get Quote

Application Notes
Introduction
Insecticidal Agent 5, chemically identified as Imidacloprid (CAS No: 138261-41-3), is a

systemic insecticide belonging to the neonicotinoid class.[1][2] Neonicotinoids are synthetic

compounds modeled after nicotine, a natural insecticide.[1][3] Imidacloprid is utilized globally to

control a wide range of sucking insects, termites, soil insects, and fleas on domestic animals.[3]

Its systemic nature means that after application, it is absorbed by the plant and translocated

throughout its tissues, including stems, leaves, and flowers, making it effective against insects

that feed on the plant.

Mechanism of Action
Imidacloprid is a neurotoxin that targets the central nervous system of insects. It functions as

an agonist at the postsynaptic nicotinic acetylcholine receptors (nAChRs). The binding of

Imidacloprid to these receptors is irreversible and blocks the ability of the neurotransmitter

acetylcholine to transmit nerve impulses. This leads to an initial spontaneous discharge of

nerve impulses, followed by the failure of the neuron to propagate signals, resulting in paralysis

and eventual death of the insect. Imidacloprid exhibits a significantly higher binding affinity for

insect nAChRs compared to mammalian nAChRs, which accounts for its selective toxicity.

Key Applications in Research
Efficacy Studies: Evaluating the potency (LC50/LD50) against various target insect species.
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Resistance Monitoring: Assessing the development of resistance in pest populations.

Neurotoxicology Research: Investigating the specific interactions with insect nAChRs and

downstream neurological effects.

Sub-lethal Effects: Studying the impact of low-level exposure on insect behavior, such as

foraging and navigation.

Environmental Fate: Analyzing its persistence and degradation in soil and water systems.

Quantitative Data Summary
The following tables summarize the key physicochemical and toxicological properties of

Imidacloprid.

Table 1: Physicochemical Properties of Imidacloprid

Property Value Reference

IUPAC Name

1-(6-chloro-3-pyridylmethyl)-N-

nitroimidazolidin-2-

ylideneamine

CAS Number 138261-41-3

Molecular Formula C₉H₁₀ClN₅O₂

Molecular Weight 255.66 g/mol

Appearance Colorless crystals

Melting Point 143.8 - 144 °C

Water Solubility 0.61 g/L (610 mg/L) at 20 °C

Vapor Pressure 3 x 10⁻¹² mmHg at 20 °C

Octanol-Water Partition

Coefficient (Kow)
0.57 at 21 °C

Table 2: Toxicological Data for Imidacloprid
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Test Type Species Route Value Reference

Acute LD₅₀ Rat (male) Oral 424 mg/kg

Acute LD₅₀ Rat (female) Oral 450 - 475 mg/kg

Acute LD₅₀ Mouse (male) Oral 131 mg/kg

Acute LD₅₀ Mouse (female) Oral 168 - 170 mg/kg

Acute LD₅₀ Rat Dermal > 5000 mg/kg

Acute LC₅₀ Rat (4h) Inhalation (dust) > 5323 mg/m³

Acute LD₅₀
Honeybee (Apis

mellifera)
Contact 0.024 µ g/bee

Acute LC₅₀

Honeybee

(Melipona

scutellaris)

Oral (48h) 0.81 ng/µL

Experimental Protocols
Protocol for Preparation of Stock and Working Solutions
This protocol describes the preparation of a 1000 mg/L (ppm) stock solution of Imidacloprid in

acetone and subsequent serial dilutions.

3.1.1 Materials

Imidacloprid (analytical grade)

Acetone (HPLC grade or equivalent)

Calibrated analytical balance

Volumetric flasks (e.g., 10 mL, 100 mL)

Micropipettes and sterile tips

Amber glass vials for storage
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Vortex mixer

3.1.2 Procedure: Stock Solution (1000 mg/L)

Accurately weigh 10 mg of Imidacloprid powder using an analytical balance.

Quantitatively transfer the powder to a 10 mL volumetric flask.

Add approximately 7-8 mL of acetone to the flask.

Vortex the solution until the Imidacloprid is completely dissolved.

Bring the flask to the final volume of 10 mL with acetone.

Cap the flask and invert it several times to ensure homogeneity.

Transfer the stock solution to a labeled amber glass vial and store at 4°C. This solution is

stable for over a month under these conditions.

3.1.3 Procedure: Serial Dilutions

Label a series of vials for your desired working concentrations (e.g., 100, 10, 1, 0.1 mg/L).

To prepare a 100 mg/L solution, add 1 mL of the 1000 mg/L stock solution to a 10 mL

volumetric flask and bring to volume with acetone.

To prepare subsequent dilutions, use the following formula: C₁V₁ = C₂V₂, where:

C₁ = Concentration of the starting solution

V₁ = Volume of the starting solution to be transferred

C₂ = Concentration of the final (diluted) solution

V₂ = Final volume of the diluted solution

For each dilution, transfer the calculated volume (V₁) of the higher concentration solution to a

new volumetric flask and bring to the final volume (V₂) with the solvent.
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Mix each working solution thoroughly before use.

Protocol for Insect Topical Bioassay (Adult Vial Test)
This protocol is a standard method for assessing the toxicity of Imidacloprid to insects via

contact exposure.

3.2.1 Materials

Imidacloprid working solutions in acetone (various concentrations)

Acetone (control)

Glass scintillation vials (20 mL)

Micropipettes

Vial roller or rotator

Target insects (e.g., house flies, aphids)

Aspirator for insect handling

Vented lids or cotton plugs for vials

Incubator or controlled environment chamber

3.2.2 Procedure

Label glass vials for each concentration and the control. Prepare at least 3-5 replicate vials

per concentration.

Pipette 500 µL of the appropriate Imidacloprid working solution (or acetone for the control)

into each vial.

Place the vials on a vial roller or rotate them manually at an angle to ensure the inner

surface is coated evenly.
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Allow the acetone to evaporate completely in a fume hood, leaving a thin film of Imidacloprid

residue on the vial's inner surface. This may take 1-2 hours.

Using an aspirator, carefully introduce a set number of insects (e.g., 10-20) into each vial.

Cap the vials with vented lids or cotton plugs to allow for air exchange.

Place the vials in an incubator set to appropriate conditions (e.g., 25°C, 60% RH, 12:12 L:D

photoperiod).

Assess insect mortality at predetermined time points (e.g., 4, 8, 12, 24, and 48 hours).

Mortality is defined as the inability to make any coordinated movement when gently prodded.

Record the number of dead insects in each vial at each time point.

Analyze the data using probit analysis to determine the LC₅₀ (the concentration that kills 50%

of the test population).

Safety and Handling
4.1 Personal Protective Equipment (PPE)

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat or long-sleeved shirt and long pants.

Respiratory Protection: If handling large quantities of powder or working in a poorly

ventilated area, use a respirator.

4.2 Engineering Controls

Handle solid Imidacloprid in a chemical fume hood to avoid dust inhalation.

Mix and prepare solutions in a well-ventilated area or a fume hood.

Provide eyewash stations and safety showers in close proximity to the work area.
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4.3 First Aid Measures

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

If on Skin: Remove contaminated clothing immediately. Wash the affected area thoroughly

with soap and water.

If in Eyes: Hold eyelids open and rinse cautiously with water for at least 15-20 minutes. Seek

medical attention if irritation persists.

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms develop.

4.4 Storage and Disposal

Storage: Store Imidacloprid in its original, tightly sealed container in a cool, dry, and well-

ventilated area, away from foodstuffs and animal feed. Keep under lock and key.

Disposal: Dispose of unused chemical and contaminated waste in accordance with local,

state, and federal regulations. Do not allow the product to enter drains or waterways.
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Caption: Mechanism of action of Imidacloprid on an insect's nicotinic acetylcholine receptor.
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Caption: Experimental workflow for a standard topical (adult vial test) bioassay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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